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Compound of Interest

4-(Bromomethyl)phenylboronic
Compound Name: d
aci

Cat. No.: B151635

An In-depth Technical Guide on the Solubility of 4-(Bromomethyl)phenylboronic Acid in
Organic Solvents

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the solubility of 4-
(bromomethyl)phenylboronic acid in various organic solvents. Understanding the solubility of
this compound is critical for its application in organic synthesis, particularly in cross-coupling
reactions, purification processes, and formulation development. This document compiles
available solubility data, details experimental protocols for its determination, and offers insights
into its broader physicochemical properties.

Introduction to 4-(Bromomethyl)phenylboronic acid

4-(Bromomethyl)phenylboronic acid is a bifunctional organoboron compound with the
chemical formula C7HsBBrO-2.[1] It features a boronic acid group and a bromomethyl group,
making it a versatile reagent in organic chemistry. The boronic acid moiety is a key participant
in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of carbon-
carbon bonds.[2] The bromomethyl group provides a reactive site for nucleophilic substitution,
allowing for the introduction of the phenylboronic acid scaffold into a wide range of molecules.
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Its applications include the design of enzyme inhibitors, the synthesis of boron-functionalized
salts, and the development of materials for gene transfection and glucose sensing.[3]

Physicochemical Properties

A summary of the key physicochemical properties of 4-(bromomethyl)phenylboronic acid is
presented below. These properties are essential for understanding its behavior in different
solvent systems.

Property Value Source
Molecular Formula C7HsBBrO:2 [1114]
Molecular Weight 214.85 g/mol [1][4]

White to off-white or light beige
Appearance _ [11[5]
crystalline powder

] ] 78-81°C or 173-177°C (Varies
Melting Point [1]
by source)

343.1°C at 760 mmHg

Boiling Point 1]3
J (Predicted) i3]

Density 1.6 + 0.1 g/cm? (Predicted) [11[3]

Storage Conditions 2-8°C [1]

Solubility Profile

Specific quantitative solubility data for 4-(bromomethyl)phenylboronic acid is not extensively
available in peer-reviewed literature. However, qualitative solubility information has been
reported by chemical suppliers. This data is crucial for solvent selection in synthesis,
purification, and formulation.

Qualitative Solubility Data

The following table summarizes the reported qualitative solubility of 4-
(bromomethyl)phenylboronic acid in various solvents.
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Solvent Solubility Description Source(s)
N,N-Dimethylformamide (DMF)  Very Soluble [1]
Methanol Soluble / Slightly Soluble [1][3]
Dimethyl Sulfoxide (DMSO) Slightly Soluble [3]

Glacial Acetic Acid Sparingly Soluble [1]
Chloroform Very Slightly Soluble [1]

Water Practically Insoluble [1]

It is noted that boronic acids can be challenging for solubility studies due to their tendency to
form cyclic anhydrides called boroxines upon heating or dehydration.[6]

Solubility of Related Compounds as a Proxy

Due to the limited quantitative data for the title compound, examining the solubility of
phenylboronic acid, the parent compound, can provide valuable insights.[2][7] Studies have
shown that phenylboronic acid has high solubility in ethers and ketones, moderate solubility in
chloroform, and very low solubility in hydrocarbons.[8][9][10] The introduction of substituents on
the phenyl ring can significantly impact solubility.[6] Generally, esterification of the boronic acid
group tends to increase solubility in organic solvents compared to the parent acid.[8][11]

Experimental Protocol for Solubility Determination

A reliable and commonly used technique for determining the solubility of boronic acids in
organic solvents is the dynamic (or synthetic) method.[6][7][8] This method involves observing
the temperature at which a solid solute completely dissolves in a solvent upon controlled
heating.[2][11]

Materials and Apparatus
e Solute: High-purity 4-(bromomethyl)phenylboronic acid

e Solvents: High-purity, anhydrous organic solvents of interest

e Apparatus:
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[e]

Jacketed glass vessel or sealed glass vials[2][11]

o

Magnetic stirrer and stir bars[11]

Circulating, programmable thermostat bath with temperature control (precision of £0.1°C)
[11]

[¢]

Calibrated thermometer or temperature probe (precision of +0.1°C)[11]

[¢]

o

Turbidity sensor or luminance probe to monitor light transmission[6][8]

[e]

Analytical balance (precision of at least 0.1 mg)[11]

Procedure

Sample Preparation: Accurately weigh a specific amount of 4-(bromomethyl)phenylboronic
acid and the chosen organic solvent into the jacketed glass vessel to create a biphasic
sample of a known mole fraction or concentration.[6][11]

Heating and Stirring: Place the vessel in the thermostat bath. Begin vigorous and constant
stirring to ensure the mixture is homogeneous.[7][11]

Controlled Heating: Heat the sample at a slow, constant rate (e.g., 0.1-0.5 °C/min) to avoid
overshooting the dissolution point.[2][11]

Turbidity Monitoring: Continuously monitor the turbidity of the solution. The solubility
temperature is defined as the point at which the last solid particles disappear, and the
solution becomes clear.[2][8] This can be determined instrumentally with a luminance probe
or visually.[6][11]

Data Collection and Analysis: Record the dissolution temperature for the specific
composition.[2] Repeat the measurement for several different concentrations of the solute in
the same solvent to construct a solubility curve (solubility vs. temperature).[11]

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for the dynamic solubility determination

method described above.
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Workflow for Dynamic Solubility Measurement

Sample Preparation
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(4-Bromomethyl)phenylboronic acid (Organic Solvent)

N

Combine in Vessel
(Known Composition)

Measulrement

Place in Thermostat Bath
& Begin Stirring

Heat at Constant Rate
(e.g., 0.2 °C/min)

Monitor Turbidity

(Luminance Probe)

Record Dissolution
Temperature (T)

Data Avnalysis

Repeat for Different
Compositions

l

Plot Solubility Curve
(Solubility vs. T)

Click to download full resolution via product page

Caption: Dynamic method for solubility determination.
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Conclusion

While quantitative solubility data for 4-(bromomethyl)phenylboronic acid remains limited in
public literature, qualitative assessments provide a foundational guide for solvent selection. It
exhibits good solubility in polar aprotic solvents like DMF and methanol and is poorly soluble in
water.[1] For precise applications, it is recommended that researchers, scientists, and drug
development professionals determine the solubility experimentally. The dynamic method
detailed in this guide offers a robust and reliable protocol for obtaining accurate solubility
curves, which are indispensable for optimizing reaction conditions, developing purification
strategies, and preparing formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151635#solubility-of-4-bromomethyl-phenylboronic-
acid-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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